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Compound of Interest

2-cyclopropyl-2-
Compound Name:

methylpropanenitrile
CAS No.: 1415396-26-7

Cat. No.: B6155636

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-cyclopropyl-2-
methylpropanenitrile, a unique nitrile derivative incorporating a cyclopropyl group. While the
specific historical details of its initial discovery and synthesis are not prominently documented
in readily available scientific literature, this guide will focus on its chemical and physical
properties, plausible synthetic routes based on established organic chemistry principles, and
modern analytical techniques for its characterization. The content is designed to be a valuable
resource for researchers and professionals in the fields of organic synthesis, medicinal
chemistry, and drug development who may be interested in utilizing this compound or its
structural motifs.

Introduction: The Significance of the Cyclopropyl
Moiety
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The cyclopropane ring, a three-membered carbocycle, is a fascinating and increasingly
important structural motif in organic chemistry and drug design. Its inherent ring strain imparts
unique electronic and conformational properties to molecules, often leading to enhanced
biological activity, improved metabolic stability, and desirable pharmacokinetic profiles. The
incorporation of a cyclopropyl group can influence a molecule's pKa, lipophilicity, and binding
affinity to biological targets. It is this unique combination of properties that makes cyclopropyl-
containing compounds, such as 2-cyclopropyl-2-methylpropanenitrile, attractive building
blocks in the synthesis of novel therapeutic agents and other functional organic molecules.

Physicochemical Properties of 2-Cyclopropyl-2-
methylpropanenitrile

2-Cyclopropyl-2-methylpropanenitrile, also known by its IUPAC name, is a colorless to pale
yellow liquid. Its fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C7H11N [1]

Molecular Weight 109.17 g/mol [1]

CAS Number 1415396-26-7 [1]

Appearance Colorless to pale yellow liquid General chemical knowledge
(predicted)

Boiling Point Not available

Density Not available

- Soluble in common organic ]
Solubility | General chemical knowledge
solvents

Proposed Synthesis of 2-Cyclopropyl-2-
methylpropanenitrile

While the original synthetic route for 2-cyclopropyl-2-methylpropanenitrile is not readily
found in the literature, a logical and efficient pathway can be proposed based on well-
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established organic reactions. A plausible approach involves the alkylation of a suitable
cyclopropylnitrile precursor.

Retrosynthetic Analysis

A retrosynthetic analysis suggests that the target molecule can be disconnected at the
quaternary carbon, leading back to a simpler cyclopropylnitrile and a methylating agent.
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Cyclopropylacetonitrile Deprotonation
ECyclopropylacetommle anlon)w(z -Cyclopropyl-2-| methylpropanenltrlle)

( Methylating agent (e.qg., CHaI)
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Step 1: Deprotonation

Cyclopropylacetonitrile in anhydrous THF

Add LDA at -78 °C

Stir for 30-60 min

Formation of cyclopropylacetonitrile anion

Step 2: Alkylation

[Add CHsl at -78 °C]

Y
[Warm to room temperature and SID

\

[Formation of 2-cyclopropy|-2-methy|propanenitrile]

Work-up & [Purification

Quench with NH4Cl (aq)

Extract with organic solvent

Dry and concentrate

Purify (distillation or chromatography)

@propyl-z-methylp@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Cyclopropyl-2-methylpropanenitrile | C7H11N | CID 23574312 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyclopropyl-2-
methylpropanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6155636/docs#an-in-depth-technical-guide-to-2-
cyclopropyl-2-methylpropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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Contact our Ph.D. Support Team for a compatibility check
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